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Compound of Interest

Compound Name:
4-(Chloromethyl)-3-

methoxybenzoic acid

Cat. No.: B13209581

Get Quote

CAS: 85740-98-3 | Molecular Formula:

| Molecular Weight: 200.62 g/mol

Executive Summary
4-(Chloromethyl)-3-methoxybenzoic acid is a high-value bifunctional building block

extensively utilized in medicinal chemistry and agrochemical synthesis.[1] Characterized by two

distinct electrophilic sites—a benzylic chloride and a carboxylic acid—it serves as a critical

"linchpin" scaffold. This dual functionality allows researchers to independently functionalize the

aromatic core, making it an ideal intermediate for Fragment-Based Drug Discovery (FBDD),

particularly in the development of kinase inhibitors, anti-inflammatory agents, and GPCR

ligands.

This guide provides a comprehensive technical analysis of its structural properties, validated

synthesis protocols, and reactivity profiles to support reproducible experimental workflows.
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Chemical Identity & Physiochemical Properties[1][2]
[3][4][5]
The presence of the ortho-methoxy group relative to the chloromethyl moiety introduces

significant electronic and steric effects that distinguish this compound from its non-substituted

analog, 4-(chloromethyl)benzoic acid.

Table 1: Core Chemical Data
Property Specification

CAS Number 85740-98-3

IUPAC Name 4-(Chloromethyl)-3-methoxybenzoic acid

Molecular Weight 200.62 g/mol

Appearance White to off-white crystalline powder

Melting Point 209–216 °C (Lit.)[1][2]

Solubility
Soluble in DMSO, DMF, Methanol; Sparingly

soluble in Water

pKa (Calc.) ~3.8 (Carboxylic acid)

Storage
2–8 °C, Inert atmosphere (Argon/Nitrogen),

Desiccated

Structural Analysis
Electronic Activation: The 3-methoxy group (

) acts as a

-withdrawing but

-donating substituent. It increases electron density at the benzylic position compared to the
unsubstituted benzoic acid, potentially accelerating

solvolysis rates while maintaining high reactivity for
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displacements.

Steric Environment: The methoxy group provides mild steric hindrance to the benzylic

carbon, which can influence regioselectivity during nucleophilic attacks, favoring smaller

nucleophiles.

Synthetic Pathways & Production[7]
The most robust industrial and laboratory-scale synthesis involves the radical halogenation of

3-methoxy-4-methylbenzoic acid. This route minimizes ring chlorination by utilizing radical

initiators and controlled temperature.

Diagram 1: Synthesis Workflow
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Caption: Radical halogenation pathway transforming the methyl precursor to the benzyl

chloride target.

Detailed Experimental Protocol (Radical Chlorination)
Objective: Synthesis of 4-(chloromethyl)-3-methoxybenzoic acid from 3-methoxy-4-

methylbenzoic acid.

Reagents:

Substrate: 3-Methoxy-4-methylbenzoic acid (1.0 eq)
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Chlorinating Agent: N-Chlorosuccinimide (NCS) (1.05 eq) or Sulfuryl Chloride (

)

Initiator: Benzoyl Peroxide (BPO) or AIBN (0.05 eq)

Solvent: Chlorobenzene or Carbon Tetrachloride (CCl4) - Note: PhCl is preferred for green

chemistry compliance.

Step-by-Step Methodology:

Dissolution: In a flame-dried round-bottom flask equipped with a reflux condenser, dissolve

3-methoxy-4-methylbenzoic acid (10 mmol) in anhydrous Chlorobenzene (50 mL).

Activation: Add N-Chlorosuccinimide (10.5 mmol) and AIBN (0.5 mmol) to the solution.

Reaction: Degas the mixture with Nitrogen for 10 minutes. Heat the mixture to reflux (approx.

80–100 °C) under a nitrogen atmosphere.

Monitoring: Monitor reaction progress via TLC (Mobile phase: 5% MeOH in DCM) or HPLC.

The reaction is typically complete within 4–6 hours.

Critical Control Point: Stop heating immediately upon consumption of starting material to

prevent the formation of the dichloromethyl impurity.

Work-up: Cool the reaction mixture to 0 °C. Succinimide byproduct will precipitate; filter off

the solid.

Purification: Concentrate the filtrate under reduced pressure. Recrystallize the crude residue

from Toluene/Heptane or Ethyl Acetate/Hexane to yield the pure product as a white solid.

Reactivity Profile & Applications
The molecule's value lies in its orthogonal reactivity. The carboxylic acid can be protected or

coupled to amines, while the benzylic chloride remains available for alkylation reactions.

Diagram 2: Divergent Synthesis & Reactivity
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Caption: Orthogonal reactivity map showing downstream transformations for drug discovery.

Key Transformations
Nucleophilic Substitution (

):

The chloromethyl group is highly susceptible to displacement by amines (to form

benzylamines), thiols, and alkoxides.

Application: Introduction of solubilizing groups (e.g., morpholine, piperazine) in drug

candidates.

Amidation:

Standard coupling (EDC/HOBt or HATU) of the carboxylic acid allows attachment to

pharmacophores.

Note: The benzylic chloride is stable under standard peptide coupling conditions, provided

non-nucleophilic bases (DIPEA) are used.

Cyclization:

Reaction with primary amines followed by base-mediated cyclization can yield

isoindolinones, a privileged scaffold in oncology drugs.
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Handling, Safety & Stability
Hazard Classification:

H314: Causes severe skin burns and eye damage (due to potential HCl hydrolysis).

H317: May cause an allergic skin reaction (benzylic halides are potent sensitizers).

Stability:

Hydrolysis Risk: The benzylic chloride is sensitive to moisture. Prolonged exposure to

humid air can hydrolyze the chloride to the alcohol (4-(hydroxymethyl)-3-methoxybenzoic

acid) and release HCl.

Storage: Store under Argon at 2–8 °C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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